Cas no 6193-99-3 ((8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one)
6193-99-3 structure
Product Name:(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
CAS No:6193-99-3
MF:C20H28O3
MW:316.434526443481
CID:2670524
Update Time:2023-08-06
(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Chemical and Physical Properties
Names and Identifiers
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- 17-Oxoestr-5(10)-en-3-one ethylene acetal
- (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2
- (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
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- Inchi: 1S/C20H28O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h15-17H,2-12H2,1H3/t15-,16-,17+,19+/m1/s1
- InChI Key: PHKKRZJWUGAFPF-VXNCWWDNSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC4(CC=3CC[C@@H]21)OCCO4
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 571
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5
(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
6193-99-3 ((8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one) Related Products
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